Cas no 2680890-23-5 (tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate)

• Product Name: tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate
• CAS No: 2680890-23-5
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• CID: 5637407
• PubChem ID: 165937796
• Update Time: 2025-08-04

tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate

• Inchi： 1S/C12H16BrNO2S/c1-12(2,3)16-11(15)14-8-5-6-10(17-4)9(13)7-8/h5-7H,1-4H3,(H,14,15)
• InChI Key： YKKUIYJVTVSXAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)SC

Computed Properties

• Exact Mass: 317.00851g/mol
• Monoisotopic Mass: 317.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Additional information on tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2680890-23-5 and Product Name: tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate

The compound with the CAS number 2680890-23-5 and the product name tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a bromo substituent at the 3-position of the phenyl ring and a methylsulfanyl group at the 4-position introduces specific electronic and steric properties that make this compound a valuable intermediate in synthetic chemistry.

Recent research in the area of carbamate derivatives has highlighted their role as crucial pharmacophores in the design of novel therapeutic agents. The tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate molecule, with its distinct structural features, exhibits promising biological activity that has been explored in various preclinical studies. The bromo atom, known for its ability to participate in cross-coupling reactions, facilitates further functionalization, making this compound a versatile building block for more complex molecules. Additionally, the methylsulfanyl group contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation.

In the context of modern drug discovery, the synthesis of carbamate derivatives has been increasingly recognized for its efficiency and scalability. The tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate can be synthesized through well-established methods that leverage its reactive sites for further chemical manipulation. Researchers have utilized this compound as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating molecules that interact with enzymes involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of this compound is its potential in oncology research. The combination of a bromo atom and a methylsulfanyl group has been shown to enhance binding affinity to certain protein targets, making it an attractive candidate for developing anticancer agents. Preliminary studies have indicated that derivatives of tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. These findings align with the growing interest in developing targeted therapies that selectively inhibit cancer-related pathways while minimizing side effects.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex drug candidates. The structural features of tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate, particularly the presence of reactive sites such as the carbamate group and halogen substituents, make it an ideal candidate for further derivatization. This flexibility allows chemists to explore a wide range of chemical modifications, enabling the creation of novel compounds with tailored biological activities.

Advances in computational chemistry have further enhanced the utility of this compound by enabling researchers to predict its interactions with biological targets with high accuracy. Molecular modeling studies have been instrumental in understanding how modifications to the structure of tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate can influence its binding affinity and selectivity. These computational approaches have complemented experimental efforts, providing a more comprehensive understanding of how this compound functions at a molecular level.

The synthesis and characterization of carbamate derivatives like tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate continue to be areas of active research due to their broad range of applications. Researchers are exploring new synthetic methodologies that improve yield and purity while reducing environmental impact. These efforts are part of a larger trend toward sustainable chemistry, where efficiency and environmental responsibility are given equal importance alongside traditional performance metrics.

Future directions in the study of this compound may include investigating its pharmacokinetic properties and exploring new therapeutic indications. By understanding how it is metabolized and eliminated from the body, researchers can optimize dosing regimens and minimize potential adverse effects. Additionally, expanding its therapeutic applications through structural modifications could lead to breakthroughs in treating conditions that are currently difficult to manage effectively.

In conclusion, tert-butyl N-3-bromo-4-(methylsulfanyl)phenylcarbamate (CAS No. 2680890-23-5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug development, with potential applications ranging from oncology to metabolic disorders. As research continues to uncover new ways to leverage this compound's properties, it is likely to remain at the forefront of medicinal chemistry innovation.